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Compound of Interest

1-Carbamoyicyclohexane-1-
Compound Name:
carboxylic acid

CAS No.: 137307-65-4

Cat. No.: B3022085

Get Quote

1-Carbamoylicyclohexane-1-carboxylic acid, also known by its systematic synonym
cyclohexane-1,1-diacetic acid monoamide, is a crucial organic intermediate with the molecular
formula CsH13NOs.[1] Its structure features a cyclohexane ring geminally substituted with both
a carboxylic acid group and a carboxamide group. This unique arrangement makes it a
valuable building block, most notably in the pharmaceutical industry as a direct precursor in the
synthesis of Gabapentin, an important anticonvulsant and analgesic drug.[2][3] The strategic
importance of this molecule necessitates robust, efficient, and scalable synthetic routes. This
guide provides a detailed technical overview of the core synthesis pathways, offering insights
into the mechanistic rationale, experimental protocols, and comparative analysis for
researchers and drug development professionals.

Chemical Identity and Properties:
e CAS Number: 137307-65-4[1][4]

e Molecular Weight: 171.19 g/mol [1]
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 Physical Form: Solid[4]

e Melting Point: 155 - 157 °C[4]

Retrosynthetic Analysis: Deconstructing the Target

Molecule

A retrosynthetic approach to 1-Carbamoylcyclohexane-1-carboxylic acid reveals two primary
disconnection strategies. The first approach cleaves the C-C bonds attached to the quaternary

center of the cyclohexane ring, pointing towards cyclohexanone as a logical starting material.

The second approach identifies the amide bond as a key disconnection point, suggesting a
synthesis from a dicarboxylic acid precursor like 1,1-cyclohexanediacetic acid or its anhydride.
These two strategies form the basis of the most prevalent industrial synthesis pathways.
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Caption: Retrosynthetic analysis of 1-Carbamoylcyclohexane-1-carboxylic acid.

Pathway I: Synthesis from Cyclohexanone

Cyclohexanone serves as a versatile and cost-effective starting material for constructing the
target molecule. The core strategy involves introducing both a nitrogen-containing group and a
carboxyl-equivalent group onto the carbonyl carbon.

The Bucherer-Bergs Pathway

This classic multicomponent reaction provides an efficient route to a,a-disubstituted amino
acids via a hydantoin intermediate.[5] The reaction involves the condensation of a ketone
(cyclohexanone) with potassium cyanide and ammonium carbonate.[5][6][7]

3.1.1. Mechanism and Rationale The Bucherer-Bergs reaction proceeds through several key
steps.[5] First, cyclohexanone reacts with cyanide to form a cyanohydrin. Concurrently,
ammonium carbonate provides both ammonia and carbon dioxide. The ammonia reacts with
the cyanohydrin to form an aminonitrile. This intermediate then reacts with carbon dioxide and
cyclizes intramolecularly to form a stable 5,5-disubstituted hydantoin (5,5-
pentamethylenehydantoin).[5] This hydantoin is not the final product but a crucial, isolable
intermediate. Subsequent hydrolysis of the hydantoin ring yields the desired N-carbamoyl
amino acid, which is 1-carbamoylcyclohexane-1-carboxylic acid.

(NH4)2CO3, KCN Acid or Base

H20/EtOH, Reflux Spiro-hydantoin Hydrolysis 1-Carbamoylcyclohexane-
Cyclohexanone . : )
Intermediate 1-carboxylic acid
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Caption: The Bucherer-Bergs pathway to the target molecule.

3.1.2. Experimental Protocol: Hydantoin Formation

e Reagents: Cyclohexanone, Potassium Cyanide (KCN), Ammonium Carbonate ((NH4)2CO3),
Ethanol, Water.
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e Procedure:

o

In a reaction vessel equipped for reflux, charge ammonium carbonate and water.
o Add a solution of potassium cyanide in water. Caution: Cyanide is highly toxic.

o To this mixture, add cyclohexanone, followed by ethanol. A typical molar ratio is 1:2:2 for
ketone:KCN:(NH4)2COs.[5]

o Heat the mixture to reflux (typically 80-100°C) and maintain for several hours until the
reaction is complete, as monitored by TLC or HPLC.[5]

o Cool the reaction mixture. The hydantoin product often precipitates.
o Acidify the mixture with a strong acid (e.g., HCI) to precipitate any remaining product.[5]
o Filter the solid, wash with cold water, and dry to yield the spiro-hydantoin intermediate.

3.1.3. Hydrolysis of the Hydantoin Intermediate The isolated hydantoin is then hydrolyzed
under acidic or basic conditions to open the ring and form the final product. Basic hydrolysis is
often preferred to selectively cleave one of the amide bonds.

The Cyanoacetic Acid Condensation Pathway

This pathway, often detailed in patent literature for industrial applications, utilizes a
Knoevenagel-type condensation between cyclohexanone and cyanoacetic acid.[8][9]

3.2.1. Mechanism and Rationale The reaction begins by preparing an alkaline solution of
cyanoacetic acid. Cyclohexanone is then added, leading to a condensation reaction. The
resulting intermediate undergoes a series of transformations, including hydrolysis and
decarboxylation, to form an intermediate lactim.[8] This lactim is then subjected to a final
alkaline hydrolysis step, which opens the ring to yield the target 1-carbamoylcyclohexane-1-
carboxylic acid (cyclohexanediacetic acid monoamide).[8][9] This method avoids some of the
more volatile and toxic reagents of the Bucherer-Bergs synthesis, offering potential advantages
in process safety and scalability.

3.2.2. Experimental Protocol

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.alfa-chemistry.com/resources/bucherer-bergs-reaction.html
https://www.alfa-chemistry.com/resources/bucherer-bergs-reaction.html
https://www.alfa-chemistry.com/resources/bucherer-bergs-reaction.html
https://patents.google.com/patent/CN112592289A/en
https://eureka.patsnap.com/patent-CN112592289A
https://patents.google.com/patent/CN112592289A/en
https://www.benchchem.com/product/b3022085/docs?utm_src=pdf-body#introduction-a-pivotal-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b3022085/docs?utm_src=pdf-body#introduction-a-pivotal-intermediate-in-pharmaceutical-synthesis
https://patents.google.com/patent/CN112592289A/en
https://eureka.patsnap.com/patent-CN112592289A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Reagents: Cyanoacetic acid, Sodium Hydroxide (or other alkali), Cyclohexanone, Strong
Acid (for workup).[8][9]

e Procedure:
o Prepare an aqueous alkali solution (e.g., sodium hydroxide) and cool to below 10°C.[9]
o Add cyanoacetic acid to form the cyanoacetate salt solution.

o Slowly add cyclohexanone dropwise while maintaining the temperature (e.g., at 15°C or
30°C depending on the specific patent).[8][9]

o Stir the reaction for several hours (e.g., 8 hours) to complete the condensation and initial
cyclization reactions.[9]

o Acidify the reaction mixture with a strong acid, which may lead to the formation and
precipitation of the intermediate lactim.

o Isolate the intermediate and subject it to a second step of alkaline hydrolysis.

o After the final hydrolysis, acidify the mixture to precipitate the crude product, which can be
purified by recrystallization.[8]

Pathway llI: Synthesis from 1,1-Cyclohexanediacetic
Acid
This route is arguably the most direct and is prominently featured in the synthesis of

Gabapentin.[2] The target molecule is generated in a straightforward manner from 1,1-
cyclohexanediacetic acid anhydride.

The Anhydride Amidation Pathway

4.1.1. Rationale and Mechanism The logic of this pathway is highly efficient. 1,1-
Cyclohexanediacetic acid is first converted into its more reactive cyclic anhydride. This five-
membered ring anhydride is then susceptible to nucleophilic attack by ammonia. The ammonia
selectively attacks one of the carbonyl carbons, opening the ring to form the monoamide and a
carboxylate salt. A final acidic workup protonates the carboxylate, yielding the desired 1-
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carbamoylcyclohexane-1-carboxylic acid. This product is the immediate precursor for the
Hofmann rearrangement that produces Gabapentin.[2][3]

Acetic Anhydride 1. aq. NHs, <30°C

1,1—Cyc|ohexanediacetic\ Reflux ;ﬁ,l-Cyclohexanediacetia 2. Acidification . (S EN B el
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Caption: The anhydride amidation pathway.
4.1.2. Experimental Protocol: Anhydride Formation & Amidation

+ Reagents: 1,1-Cyclohexanediacetic acid, Acetic Anhydride, Toluene (optional solvent),
Aqueous Ammonia.

e Procedure (Part 1: Anhydride Formation):

[¢]

Suspend 1,1-cyclohexanediacetic acid in a suitable solvent like toluene.[2]

[¢]

Add acetic anhydride.

o

Heat the mixture to reflux to drive the dehydration reaction, often removing the acetic acid
byproduct via distillation.

o

Cool the reaction mixture to crystallize the 1,1-cyclohexanediacetic anhydride.

o

Filter and dry the anhydride product.[2]
e Procedure (Part 2: Amidation):

o Suspend the prepared anhydride in an aqueous solution of ammonia (e.g., 25-35%
concentration).[10]

o Crucially, maintain the temperature below 30°C during the addition to control the
exothermic reaction and prevent side reactions.[2][10]

o Stir the mixture until the reaction is complete.
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o Acidify the reaction mixture with an acid like HCI to precipitate the final product, 1-

carbamoylcyclohexane-1-carboxylic acid.[2]

o Filter, wash, and dry the pure product.

Comparative Analysis of Synthesis Pathways

The choice of synthesis pathway depends on factors such as the availability of starting

materials, required scale, safety infrastructure (especially concerning cyanides), and the

desired purity of the final product.

Bucherer-Bergs Cyanoacetic Acid Anhydride Amidation
Parameter
Pathway Pathway Pathway
1,1-
) ) Cyclohexanone, ) )
Starting Material Cyclohexanone ) ) Cyclohexanediacetic
Cyanoacetic Acid )
Acid
KCN/NaCN, NaOH, Cyanoacetic Acetic Anhydride,
Key Reagents ) ]
(NH4)2COs Acid Ammonia
) ] ] Moderate
_ High (Acutely toxic Moderate (Corrosive )
Primary Hazard ) ) (Anhydrides,
cyanide salts) bases/acids) ]
Ammonia)
2 (Hydantoin 2+ 2 (Anhydride
Number of Steps formation + (Condensation/cycliza  formation +
Hydrolysis) tion + Hydrolysis) Amidation)
Industrial use, but )
. ) ] Well-suited for Excellent, commonly
Scalability requires stringent ) ) )
] i industrial scale[8][9] used in pharma[2][3]
cyanide handling
Uses simple, High-yielding, direct
) 'p ) Avoids highly toxic oy I
Key Advantage inexpensive starting route to a key pharma

materials.

cyanide reagents.

intermediate.

Key Disadvantage

High toxicity and
waste treatment

concerns.

Multi-step process
with intermediate

isolations.

Requires a more
advanced starting

material.
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Conclusion

The synthesis of 1-carbamoylcyclohexane-1-carboxylic acid can be effectively achieved
through several distinct pathways, each with its own set of advantages and challenges. The
Bucherer-Bergs reaction offers a classic route from the simple precursor cyclohexanone but
carries significant safety burdens associated with the use of cyanide. The cyanoacetic acid
condensation method presents a viable, potentially safer alternative from the same starting
material, which has been optimized for industrial production. For applications where the
ultimate goal is the synthesis of Gabapentin, the anhydride amidation pathway stands out as
the most direct and efficient method, converting a readily prepared diacid anhydride into the
target monoamide in high yield. The selection of the optimal route will ultimately be guided by a
careful consideration of scale, safety, cost, and the specific strategic goals of the research or
manufacturing campaign.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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